Cas no 2228176-64-3 (methyl 2-1-(2-aminoethyl)cyclobutylbenzoate)

Methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate is a cyclobutane-containing benzoate ester derivative with a functionalized aminoethyl side chain. This compound is of interest in synthetic and medicinal chemistry due to its structural features, which combine a rigid cyclobutyl ring with a flexible aminoethyl moiety, offering potential for diverse reactivity and applications. The ester group provides a handle for further derivatization, while the primary amine enables conjugation or salt formation. Its balanced lipophilicity and polarity make it a versatile intermediate for drug discovery, particularly in the design of bioactive molecules targeting cyclobutyl-based scaffolds. The compound's stability and synthetic accessibility further enhance its utility in research settings.
methyl 2-1-(2-aminoethyl)cyclobutylbenzoate structure
2228176-64-3 structure
Product Name:methyl 2-1-(2-aminoethyl)cyclobutylbenzoate
CAS No:2228176-64-3
MF:C14H19NO2
MW:233.30616402626
CID:5798040
PubChem ID:165825611
Update Time:2025-10-16

methyl 2-1-(2-aminoethyl)cyclobutylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-1-(2-aminoethyl)cyclobutylbenzoate
    • 2228176-64-3
    • methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate
    • EN300-1791862
    • Inchi: 1S/C14H19NO2/c1-17-13(16)11-5-2-3-6-12(11)14(9-10-15)7-4-8-14/h2-3,5-6H,4,7-10,15H2,1H3
    • InChI Key: DLTKSTGTBTXMDW-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC=CC=1C1(CCN)CCC1)=O

Computed Properties

  • Exact Mass: 233.141578849g/mol
  • Monoisotopic Mass: 233.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.3Ų

methyl 2-1-(2-aminoethyl)cyclobutylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1791862-0.05g
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate
2228176-64-3
0.05g
$1129.0 2023-09-19
Enamine
EN300-1791862-0.1g
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate
2228176-64-3
0.1g
$1183.0 2023-09-19
Enamine
EN300-1791862-0.25g
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate
2228176-64-3
0.25g
$1235.0 2023-09-19
Enamine
EN300-1791862-0.5g
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate
2228176-64-3
0.5g
$1289.0 2023-09-19
Enamine
EN300-1791862-1.0g
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate
2228176-64-3
1g
$1343.0 2023-06-02
Enamine
EN300-1791862-2.5g
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate
2228176-64-3
2.5g
$2631.0 2023-09-19
Enamine
EN300-1791862-5.0g
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate
2228176-64-3
5g
$3894.0 2023-06-02
Enamine
EN300-1791862-10.0g
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate
2228176-64-3
10g
$5774.0 2023-06-02
Enamine
EN300-1791862-1g
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate
2228176-64-3
1g
$1343.0 2023-09-19
Enamine
EN300-1791862-5g
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate
2228176-64-3
5g
$3894.0 2023-09-19

Additional information on methyl 2-1-(2-aminoethyl)cyclobutylbenzoate

Recent Advances in the Study of Methyl 2-1-(2-aminoethyl)cyclobutylbenzoate (CAS: 2228176-64-3)

Methyl 2-1-(2-aminoethyl)cyclobutylbenzoate (CAS: 2228176-64-3) is a specialized chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutylbenzoate structure and aminoethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development, particularly in targeting neurological and inflammatory disorders.

The synthesis of methyl 2-1-(2-aminoethyl)cyclobutylbenzoate has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves yield and purity, addressing previous challenges in its production. This advancement is critical for enabling further pharmacological evaluations and potential large-scale applications.

Pharmacologically, methyl 2-1-(2-aminoethyl)cyclobutylbenzoate has demonstrated intriguing activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in neurological conditions such as depression and anxiety. Researchers hypothesize that its cyclobutyl ring may contribute to enhanced binding specificity, reducing off-target effects commonly observed with similar compounds.

In addition to its neurological applications, recent investigations have explored its anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of methyl 2-1-(2-aminoethyl)cyclobutylbenzoate exhibit inhibitory effects on key inflammatory cytokines, positioning it as a potential candidate for treating chronic inflammatory diseases. These findings are particularly significant given the growing need for novel anti-inflammatory agents with improved safety profiles.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with several preclinical trials currently underway. The scientific community anticipates that further studies will clarify its therapeutic potential and guide its development into clinically viable treatments.

In summary, methyl 2-1-(2-aminoethyl)cyclobutylbenzoate (CAS: 2228176-64-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse pharmacological activities make it a valuable candidate for further investigation. As synthesis methods improve and mechanistic studies advance, this compound may soon transition from bench to bedside, offering new therapeutic options for challenging medical conditions.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.